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Compound of Interest

Compound Name: 2-Chloro-5-methylhexane

CAS No.: 58766-17-9

Cat. No.: B12641342

Get Quote

2-Chloro-5-methylhexane: A Physicochemical
Analysis
An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a focused overview of two key physicochemical properties of 2-
Chloro-5-methylhexane: its refractive index and flash point. These parameters are

fundamental in the handling, characterization, and application of this compound in research

and development settings. This document outlines the empirical data for these properties and

furnishes detailed experimental protocols for their determination, ensuring accurate and

reproducible measurements in a laboratory environment.

Core Physicochemical Properties
The refractive index and flash point are critical indicators of a substance's purity, composition,

and flammability. For 2-Chloro-5-methylhexane (CAS No. 58766-17-9), these values provide

essential safety and quality control benchmarks.
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Quantitative Data Summary
The table below summarizes the reported values for the refractive index and flash point of 2-
Chloro-5-methylhexane. It is important to note that some sources provide estimated values,

which are useful for approximation but should be confirmed by experimental measurement for

rigorous applications.

Property Value Notes

Refractive Index 1.416[1]
Experimentally determined

value.

~1.4114 Estimated value.[2]

Flash Point 35.2 °C[1] Closed-cup method.

Experimental Protocols
Accurate determination of the refractive index and flash point requires standardized

experimental procedures. The following sections detail the methodologies for measuring these

properties for liquid samples such as 2-Chloro-5-methylhexane.

Determination of Refractive Index
The refractive index of a liquid is typically measured using an Abbe refractometer. This

instrument operates on the principle of critical angle, which is the angle of incidence beyond

which light is totally internally reflected.

Apparatus:

Abbe Refractometer

Constant temperature water bath

Light source (typically a sodium lamp, 589 nm)

Dropper or pipette

Lint-free tissue
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Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

Calibration: Ensure the refractometer is calibrated according to the manufacturer's

instructions, typically using a standard of known refractive index, such as distilled water.

Temperature Control: Connect the refractometer prisms to a constant temperature water

bath set to the desired measurement temperature (commonly 20°C or 25°C). Allow the

instrument to equilibrate.

Sample Application: Open the prism assembly. Using a clean dropper, place a few drops of

2-Chloro-5-methylhexane onto the surface of the measuring prism. Ensure the liquid

spreads evenly to form a thin film.

Measurement: Close the prism assembly and allow a few minutes for the sample to reach

thermal equilibrium. Look through the eyepiece and adjust the light source for optimal

illumination.

Reading: Rotate the control knob to bring the boundary line between the light and dark fields

into the center of the crosshairs. If color dispersion is observed at the boundary, adjust the

dispersion compensator to achieve a sharp, achromatic line.

Data Acquisition: Read the refractive index value from the instrument's scale or digital

display.

Cleaning: After the measurement, open the prisms and gently clean the surfaces with a soft

tissue moistened with a suitable solvent.

Determination of Flash Point
The flash point of a volatile liquid can be determined using a Pensky-Martens closed-cup

tester. This method is suitable for liquids with flash points above 40°C and is designed to

simulate conditions in a closed container.

Apparatus:

Pensky-Martens closed-cup flash point tester (manual or automated)
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Test cup and lid assembly

Stirrer

Ignition source (gas flame or electric igniter)

Thermometer

Procedure:

Sample Preparation: Fill the test cup with 2-Chloro-5-methylhexane to the specified filling

mark. Ensure there is no sample on the outside of the cup.

Apparatus Setup: Place the test cup in the heating bath of the apparatus and secure the lid.

Ensure the thermometer is correctly positioned.

Heating and Stirring: Begin heating the sample at a controlled, steady rate as specified by

the standard method (e.g., ASTM D93). Start the stirrer at the recommended speed to

ensure uniform temperature distribution.

Ignition Test: As the sample temperature approaches the expected flash point, begin

applying the ignition source at regular temperature intervals. For each test, the stirring is

momentarily stopped, and the ignition source is dipped into the vapor space of the cup.

Flash Point Observation: The flash point is the lowest temperature at which the application of

the ignition source causes the vapors above the liquid to ignite with a distinct flash inside the

cup.

Recording: Record the temperature at which the flash occurs as the flash point.

Post-Test: Safely extinguish the ignition source and allow the apparatus to cool down. Clean

the test cup thoroughly before the next measurement.
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The following diagram illustrates a logical workflow for the physicochemical characterization of

a chemical substance like 2-Chloro-5-methylhexane, from initial identification to the final

reporting of its properties.
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Phase 1: Sample Identification & Purity

Phase 2: Physicochemical Property Measurement

Phase 3: Data Analysis & Reporting

Obtain Chemical Sample
(2-Chloro-5-methylhexane)

Spectroscopic Identification
(NMR, IR, MS)

Purity Assessment
(GC, HPLC)

Determine Refractive Index
(Abbe Refractometer)

Determine Flash Point
(Pensky-Martens Closed-Cup)

Measure Other Properties
(Boiling Point, Density, etc.)

Data Compilation & Analysis

Comparison with Literature Values

Generate Technical Data Sheet / Report

Researchers, Safety Personnel,
Drug Development Teams

Dissemination to Stakeholders

Click to download full resolution via product page

Caption: Workflow for the physicochemical characterization of a chemical substance.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12641342/docs?utm_src=pdf-body-img#refractive-index-and-flash-point-of-2-chloro-5-methylhexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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